Cas no 84258-64-0 (Benzo[b]naphtho[1,2-d]thiophene, 2-methyl-)

• Product Name: Benzo[b]naphtho[1,2-d]thiophene, 2-methyl-
• CAS No: 84258-64-0
• MF: C₁₇H₁₂S
• MW: 248.342183113098
• CID: 733299
• PubChem ID: 158424
• Update Time: 2025-04-19

Benzo[b]naphtho[1,2-d]thiophene, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]naphtho[1,2-d]thiophene, 2-methyl-
• 2-methylnaphtho[2,1-b][1]benzothiole
• Benzo[b]naphtho[1,2]thiophene, 2-methyl
• 84258-64-0
• DTXSID10233206
• Benzo[b]naphtho[1,2-d]thiophene, 2-methyl
• MSIKXYRODWFYRL-UHFFFAOYSA-N
• Benzo(b)naphtho(1,2-d)thiophene, 2-methyl-

• Inchi： 1S/C17H12S/c1-11-6-7-12-8-9-16-17(14(12)10-11)13-4-2-3-5-15(13)18-16/h2-10H,1H3
• InChI Key： MSIKXYRODWFYRL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=C1C=CC1C=CC(C)=CC2=1

Computed Properties

• Exact Mass: 248.06597156g/mol
• Monoisotopic Mass: 248.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.4E-5 g/L) (25 ºC),